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Compound of Interest

Compound Name: Maleic Hydrazide-d2

Cat. No.: B1157156 Get Quote

An In-Depth Technical Guide to Maleic
Hydrazide-d2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Maleic Hydrazide-d2, a deuterated

analog of the widely used plant growth regulator, Maleic Hydrazide. This document details its

chemical properties, synthesis, and primary application as an internal standard in quantitative

analytical methods.

Core Concepts
Maleic Hydrazide-d2 is a stable isotope-labeled version of Maleic Hydrazide, where two

hydrogen atoms on the pyridazine ring have been replaced with deuterium. This isotopic

substitution results in a molecule with a higher molecular weight than its non-deuterated

counterpart, while maintaining nearly identical chemical and physical properties. This key

difference allows it to be distinguished by mass spectrometry, making it an ideal internal

standard for the accurate quantification of Maleic Hydrazide in complex matrices.[1]

Physicochemical Data
The fundamental properties of Maleic Hydrazide-d2 are summarized in the table below.
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Property Value

Chemical Formula C₄H₂D₂N₂O₂

Molecular Weight 114.1 g/mol

Appearance White to off-white solid

CAS Number 2398483-97-9

Unlabeled CAS Number 123-33-1

Typical Isotopic Purity ≥98 atom % D

Experimental Protocols
Synthesis of Maleic Hydrazide-d2
The synthesis of Maleic Hydrazide-d2 involves the reaction of a deuterated precursor, Maleic

Anhydride-d2, with hydrazine hydrate. The following is a representative laboratory-scale

synthesis protocol.

Materials:

Maleic Anhydride-d2 (CAS: 33225-51-3)

Hydrazine hydrate (N₂H₄·H₂O)

Ethanol (or another suitable solvent like glacial acetic acid)

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Drying oven
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Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

Maleic Anhydride-d2 in a minimal amount of ethanol.

Slowly add a stoichiometric amount of hydrazine hydrate to the solution while stirring.

Heat the reaction mixture to reflux and maintain for a period of 2-4 hours.

Allow the mixture to cool to room temperature, which should induce the precipitation of the

product.

Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol

to remove any unreacted starting materials.

Dry the purified Maleic Hydrazide-d2 in a vacuum oven at a suitable temperature (e.g., 60-

80 °C) until a constant weight is achieved.

The final product can be characterized by techniques such as mass spectrometry and NMR

to confirm its identity and isotopic enrichment.

Quantitative Analysis of Maleic Hydrazide using Maleic
Hydrazide-d2 as an Internal Standard by LC-MS/MS
Maleic Hydrazide-d2 is primarily used as an internal standard for the quantification of Maleic

Hydrazide residues in various samples, such as tobacco, fruits, and vegetables. The following

protocol outlines a general workflow for this application.

1. Sample Preparation and Extraction:

Microwave-Assisted Extraction (MAE):

Weigh a homogenized sample (e.g., 0.5 g of tobacco) into a vessel.

Add a known volume of extraction solvent (e.g., 20 mL of 2M HCl).

Spike the sample with a known amount of Maleic Hydrazide-d2 internal standard

solution.
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Heat the sample in a microwave extraction system.

After extraction, cool the sample, filter the extract, and collect the supernatant for analysis.

Ultrasonic Extraction:

Place a weighed, homogenized sample into a vial.

Add the extraction solvent and a known amount of Maleic Hydrazide-d2.

Sonicate the sample in an ultrasonic bath at an elevated temperature (e.g., 80 °C) for a

specified time (e.g., 1 hour).

Cool and filter the extract for LC-MS/MS analysis.

Liquid-Solid Extraction:

Combine a weighed, homogenized sample with an extraction solution (e.g., a mixture of

0.2M HCl and methanol) and a known amount of Maleic Hydrazide-d2 in a vial.

Shake the mixture for a designated period (e.g., 1 hour).

Filter the extract to remove solid particles before analysis.

2. LC-MS/MS Analysis:

Chromatographic Separation:

Column: A suitable column for polar compounds, such as a Hypercarb column (100 mm ×

2.1 mm, 5 µm).

Mobile Phase: A gradient elution using water and methanol, both containing a small

amount of formic acid (e.g., 0.1%), is typically employed.

Flow Rate: A flow rate of around 0.3 mL/min is common.

Mass Spectrometric Detection:
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Ionization Mode: Electrospray ionization (ESI) in either positive or negative ion mode can

be used.

Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. Specific precursor-to-product ion transitions for both Maleic Hydrazide and

Maleic Hydrazide-d2 are monitored.

3. Quantification:

A calibration curve is constructed by plotting the ratio of the peak area of the analyte (Maleic

Hydrazide) to the peak area of the internal standard (Maleic Hydrazide-d2) against the

concentration of the analyte.

The concentration of Maleic Hydrazide in the unknown sample is then determined from this

calibration curve. The use of the isotopically labeled internal standard corrects for any

variations in sample preparation and instrument response.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the use of Maleic
Hydrazide-d2.
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Caption: Workflow for quantitative analysis using an internal standard.
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Caption: Synthetic pathway for Maleic Hydrazide-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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